Cas no 61594-81-8 (4-Amino-2-methylbenzaldehyde)

• Product Name: 4-Amino-2-methylbenzaldehyde
• CAS No: 61594-81-8
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 473539
• PubChem ID: 383956
• Update Time: 2025-06-09

4-Amino-2-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-amino-2-methyl-
• 4-amino-2-methylbenzaldehyde
• NSC672960
• 4-amino-2-methyl-benzaldehyde
• CHEMBL1964487
• 61594-81-8
• NCI60_025855
• NSC-672960
• SCHEMBL6553025
• AKOS013464221
• DTXSID90327632
• 4-Amino-2-methylbenzaldehyde

• Inchi： 1S/C8H9NO/c1-6-4-8(9)3-2-7(6)5-10/h2-5H,9H2,1H3
• InChI Key： ZBHHWKBPSJWDBX-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1C)N

Computed Properties

• Exact Mass: 135.06847
• Monoisotopic Mass: 135.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-Amino-2-methylbenzaldehyde

4-Amino-2-methylbenzaldehyde (CAS No. 61594-81-8): A Comprehensive Overview

4-Amino-2-methylbenzaldehyde (CAS No. 61594-81-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as 2-methyl-4-formylaniline, is characterized by its aromatic ring structure with an amino group and a formyl group at specific positions. The unique combination of these functional groups imparts a range of chemical properties that make it a valuable intermediate in various synthetic pathways.

The chemical structure of 4-Amino-2-methylbenzaldehyde can be represented as C₈H₉NO. It is a white to off-white crystalline solid with a melting point of approximately 73-75°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but has limited solubility in water. These physical properties are crucial for its handling and application in laboratory settings.

In the realm of organic synthesis, 4-Amino-2-methylbenzaldehyde serves as a key building block for the preparation of more complex molecules. Its reactivity is primarily centered around the formyl and amino groups, which can undergo various transformations such as condensation reactions, reduction, and coupling reactions. For instance, the formyl group can be reduced to a hydroxymethyl group using sodium borohydride or catalytic hydrogenation, leading to the formation of 4-amino-2-methylbenzyl alcohol. This intermediate can then be further functionalized to produce a wide array of derivatives with potential applications in pharmaceuticals and materials science.

The versatility of 4-Amino-2-methylbenzaldehyde extends to its use in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of novel drugs targeting various diseases. For example, researchers at the University of California have utilized this compound to synthesize derivatives with anti-inflammatory and anti-cancer properties. The amino group can be derivatized to introduce various substituents that enhance the biological activity and selectivity of the final product.

In addition to its pharmaceutical applications, 4-Amino-2-methylbenzaldehyde has found utility in materials science. Its ability to undergo condensation reactions with other aromatic compounds makes it suitable for the preparation of advanced materials such as polymers and dyes. For instance, it can be used to synthesize azo dyes through diazonium coupling reactions, which are widely used in textile and printing industries due to their vibrant colors and stability.

The environmental impact of 4-Amino-2-methylbenzaldehyde is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are essential to minimize any potential risks. Researchers are continuously working on developing greener synthetic methods that reduce waste and energy consumption during the production process.

In conclusion, 4-Amino-2-methylbenzaldehyde (CAS No. 61594-81-8) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and reactivity make it an indispensable intermediate in the development of new drugs and advanced materials. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.